Cas no 2171680-95-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid)

2-{4-[2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a morpholine ring and a 3,3-dimethylbutanoyl moiety, which enhance steric control and solubility in organic solvents. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents ensure high coupling efficiency. The acetic acid side chain offers additional versatility for further functionalization or conjugation. Its well-defined reactivity profile makes it suitable for constructing complex peptide architectures with precision.
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid structure
2171680-95-6 structure
Product Name:2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
CAS No:2171680-95-6
MF:C27H32N2O6
MW:480.552787780762
CID:6223423
PubChem ID:165536446
Update Time:2025-05-21

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
    • 2171680-95-6
    • EN300-1510774
    • 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
    • Inchi: 1S/C27H32N2O6/c1-27(2,3)24(25(32)29-12-13-34-15-17(29)14-23(30)31)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,24H,12-16H2,1-3H3,(H,28,33)(H,30,31)
    • InChI Key: WNXUTBAYGFBTFB-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C(C(C)(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1510774-1.0g
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
1g
$0.0 2023-06-05
Enamine
EN300-1510774-50mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
50mg
$2829.0 2023-09-27
Enamine
EN300-1510774-100mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
100mg
$2963.0 2023-09-27
Enamine
EN300-1510774-250mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
250mg
$3099.0 2023-09-27
Enamine
EN300-1510774-500mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
500mg
$3233.0 2023-09-27
Enamine
EN300-1510774-1000mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
1000mg
$3368.0 2023-09-27
Enamine
EN300-1510774-2500mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
2500mg
$6602.0 2023-09-27
Enamine
EN300-1510774-5000mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
5000mg
$9769.0 2023-09-27
Enamine
EN300-1510774-10000mg
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
2171680-95-6
10000mg
$14487.0 2023-09-27

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic Acid (CAS No. 2171680-95-6)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2171680-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, morpholine moiety, and a dimethylbutanoyl side chain suggests a high degree of structural complexity. This complexity is not merely a feature of its molecular architecture but also plays a crucial role in determining its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid structure has been explored for its potential to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Its ability to bind to specific targets with high affinity makes it an attractive candidate for drug discovery efforts.

One of the most compelling aspects of this compound is its similarity to known bioactive molecules that have demonstrated efficacy in preclinical studies. The morpholine ring, in particular, is a common pharmacophore found in many drugs due to its ability to enhance solubility and metabolic stability. When combined with the Fmoc group and the dimethylbutanoyl side chain, the overall structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid creates a scaffold that is well-suited for further derivatization and optimization.

The synthesis of this compound involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in facilitating the construction of such complex molecules. These techniques allow for the efficient assembly of building blocks into larger structures while minimizing unwanted side reactions.

Recent advancements in computational chemistry have also played a pivotal role in the study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid. Molecular modeling studies have provided valuable insights into its binding mode with biological targets, helping researchers to design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.

The potential therapeutic applications of this compound are vast. Preliminary studies have suggested that it may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to interact with receptors associated with pain perception makes it a candidate for developing novel analgesics. The compound's structural features also hint at potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-y l}acetic acid (CAS No. 2171680 -95 -6) represents a significant advancement in pharmaceutical research. Its complex molecular structure and promising biological activities make it an exciting prospect for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in the next generation of medicines.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd